3-(1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1H-pyrazol-4-yl)-1-(4-chlorophenyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]pyrazol-4-yl]urea
• InChI: InChI=1S/C17H12Cl2F3N5O/c18-11-1-3-12(4-2-11)25-16(28)26-13-7-24-27(8-13)9-15-14(19)5-10(6-23-15)17(20,21)22/h1-8H,9H2,(H2,25,26,28)
• InChI Key: YVXCKWXYOFUGIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=CN(N=C2)CC3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Molecular Formula: C17H12Cl2F3N5O
• Molecular Weight: 430.2 g/mol

Description

3-(1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1H-pyrazol-4-yl)-1-(4-chlorophenyl)urea is a useful research compound. Its molecular formula is C17H12Cl2F3N5O and its molecular weight is 430.21. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Physical Properties

The crystal structure of a benzoylphenylurea insecticide, closely related to the compound , showcases significant physical properties, including dihedral angles between central and terminal rings and extensive intermolecular interactions. These interactions contribute to the formation of a two-dimensional architecture, highlighting the compound's potential in materials science and engineering applications (Cho et al., 2015).

Potential Anticancer Applications

Synthetic efforts have led to the creation of pyrazole compounds demonstrating significant antiproliferative effects against various cancer cell lines. This research suggests the compound's structural framework could be instrumental in developing new anticancer agents, highlighting the importance of its core structure in medicinal chemistry (Feng et al., 2020).

Applications in Nonlinear Optics

Research on a chalcone derivative structurally related to the compound has revealed its significant electro-optic properties, including high second and third harmonic generation values. Such findings suggest potential applications in optoelectronic device fabrications, indicating the broader applicability of the compound's derivatives in materials science (Shkir et al., 2018).

Hydrogel Formation and Material Science

The ability of certain derivatives to form hydrogels in specific conditions has been studied, with findings indicating that the rheology and morphology of these gels can be tuned via anion identity. This property is significant for developing materials with specific physical properties for various applications (Lloyd & Steed, 2011).

Synthesis and Characterization of Related Compounds